Cas no 1707378-60-6 (Ethyl 6-chloro-2-(difluoromethyl)nicotinate)

• Product Name: Ethyl 6-chloro-2-(difluoromethyl)nicotinate
• CAS No: 1707378-60-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4760961
• Update Time: 2026-02-26

Ethyl 6-chloro-2-(difluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-(difluoromethyl)nicotinate
• 6-Chloro-2-difluoromethyl-nicotinic acid ethyl ester

• Inchi： 1S/C9H8ClF2NO2/c1-2-15-9(14)5-3-4-6(10)13-7(5)8(11)12/h3-4,8H,2H2,1H3
• InChI Key： VXEVCZOGWYFKGE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 6-chloro-2-(difluoromethyl)nicotinate

Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS No. 1707378-60-6): A Comprehensive Overview

Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS No. 1707378-60-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of nicotinates, which are known for their diverse biological activities and pharmacological properties. The presence of a chloro substituent and a difluoromethyl group on the nicotinate scaffold imparts distinct chemical and biological characteristics, making it a valuable candidate for various research and development purposes.

The chemical structure of Ethyl 6-chloro-2-(difluoromethyl)nicotinate is characterized by a pyridine ring with a chlorine atom at the 6-position and a difluoromethyl group at the 2-position. The ester functionality at the 5-position further enhances its reactivity and solubility properties. These structural features contribute to its stability and reactivity, making it suitable for use in synthetic transformations and as a building block in the development of novel pharmaceuticals.

Recent studies have highlighted the potential of Ethyl 6-chloro-2-(difluoromethyl)nicotinate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The presence of the difluoromethyl group has been particularly noted for its ability to modulate enzyme activity and enhance drug efficacy. This makes Ethyl 6-chloro-2-(difluoromethyl)nicotinate an attractive candidate for further exploration in drug discovery programs.

In addition to its potential therapeutic applications, Ethyl 6-chloro-2-(difluoromethyl)nicotinate has also been studied for its use as an intermediate in the synthesis of other valuable compounds. Its versatile reactivity allows it to participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic addition, and coupling reactions. These reactions can be tailored to produce a variety of derivatives with diverse functional groups, expanding its utility in both academic and industrial settings.

The synthesis of Ethyl 6-chloro-2-(difluoromethyl)nicotinate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 6-chloronicotinic acid with ethyl alcohol in the presence of a dehydrating agent, followed by the introduction of the difluoromethyl group through various methods such as electrophilic fluorination or transition metal-catalyzed reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making it easier to produce this compound on both laboratory and industrial scales.

The physical properties of Ethyl 6-chloro-2-(difluoromethyl)nicotinate, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. It is generally stable under standard laboratory conditions but may require specific precautions due to its reactivity with certain chemicals. Proper storage conditions, such as maintaining it in a dry, cool environment away from strong oxidizers, are essential to ensure its stability and longevity.

In terms of safety, while Ethyl 6-chloro-2-(difluoromethyl)nicotinate is not classified as a hazardous material, it is important to handle it with care due to its potential reactivity. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to minimize exposure risks. Additionally, appropriate waste disposal procedures should be followed to ensure environmental safety.

The future prospects for Ethyl 6-chloro-2-(difluoromethyl)nicotinate are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent studies have explored its potential as a lead compound in the development of novel pesticides and herbicides, leveraging its unique chemical properties to enhance efficacy while minimizing environmental impact. Furthermore, advancements in computational chemistry and high-throughput screening technologies are accelerating the discovery of new derivatives with improved biological activities.

In conclusion, Ethyl 6-chloro-2-(difluoromethyl)nicotinate (CAS No. 1707378-60-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery, synthetic chemistry, and other applications. As research continues to advance, it is likely that new insights into its properties and uses will emerge, further solidifying its importance in the scientific community.